Cas no 1261813-77-7 (5-(difluoromethoxy)quinoline)

• Product Name: 5-(difluoromethoxy)quinoline
• CAS No: 1261813-77-7
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• MDL: MFCD18416202
• CID: 4583815
• PubChem ID: 121552328
• Update Time: 2025-08-05

5-(difluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethoxy)quinoline

• MDL： MFCD18416202
• Inchi： 1S/C10H7F2NO/c11-10(12)14-9-5-1-4-8-7(9)3-2-6-13-8/h1-6,10H
• InChI Key： GEVZIOHIIPGSPB-UHFFFAOYSA-N
• SMILES： N1C2C(=C(OC(F)F)C=CC=2)C=CC=1

Additional information on 5-(difluoromethoxy)quinoline

Comprehensive Overview of 5-(Difluoromethoxy)quinoline (CAS No. 1261813-77-7): Properties, Applications, and Industry Trends

5-(Difluoromethoxy)quinoline (CAS No. 1261813-77-7) is a fluorinated quinoline derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the quinoline-based fluorinated compounds family, which are widely explored for their bioactivity and versatility in drug design. The presence of the difluoromethoxy group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 5-(difluoromethoxy)quinoline due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its CAS No. 1261813-77-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. The compound’s molecular stability and selective reactivity also make it a candidate for high-throughput screening in drug development pipelines.

From an industrial perspective, 5-(difluoromethoxy)quinoline aligns with the trend toward sustainable fluorination methods. With increasing regulatory scrutiny on environmental impact, manufacturers are adopting green chemistry approaches to synthesize such fluorinated intermediates. This compound’s low toxicity profile and high purity requirements further position it as a preferred choice for GMP-compliant production.

The pharmacokinetic optimization of quinoline derivatives is another hot topic where 5-(difluoromethoxy)quinoline plays a pivotal role. Its enhanced membrane permeability and resistance to oxidative degradation are critical for improving oral bioavailability in drug formulations. Recent publications highlight its utility in designing next-generation anti-infectives and anticancer therapies, addressing global challenges like antibiotic resistance and precision medicine.

In agrochemicals, the difluoromethoxy moiety contributes to the pesticidal activity of derivatives derived from CAS No. 1261813-77-7. Companies are leveraging this scaffold to develop eco-friendly pesticides with reduced environmental persistence, responding to consumer demand for sustainable farming solutions. This aligns with the broader shift toward bio-based chemicals in agriculture.

Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing 5-(difluoromethoxy)quinoline, ensuring compliance with regulatory standards. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its adoption in quality-controlled synthesis. These attributes are frequently queried in scientific literature searches, underscoring its technical importance.

Looking ahead, the integration of AI-driven molecular modeling is expected to accelerate the exploration of 5-(difluoromethoxy)quinoline analogs. Computational tools can predict structure-activity relationships (SAR), reducing R&D timelines for novel applications. This synergy between computational chemistry and experimental validation is a key trend shaping the future of specialty chemicals.

In summary, 5-(difluoromethoxy)quinoline (CAS No. 1261813-77-7) represents a convergence of innovation, sustainability, and multidisciplinary research. Its expanding role in life sciences and material engineering ensures continued interest from academia and industry alike, solidifying its status as a high-value chemical entity.